Cas no 149544-01-4 (tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate)

Tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate is a synthetic intermediate primarily used in the preparation of β-lactam antibiotics, particularly cephalosporins. Its key structural features include a 2-amino-1,3-thiazole ring and a methoxyimino group, which contribute to enhanced stability and antimicrobial activity in derived compounds. The tert-butyl ester moiety improves solubility and facilitates further synthetic modifications. This compound is valued for its role in producing broad-spectrum antibiotics with improved resistance to β-lactamases. Its high purity and well-defined stereochemistry (Z-configuration) ensure consistent performance in pharmaceutical synthesis. Proper handling under controlled conditions is recommended due to its sensitivity to moisture and heat.
tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate structure
149544-01-4 structure
Product Name:tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
CAS No:149544-01-4
MF:C10H15N3O3S
MW:257.30940079689
CID:5688537
PubChem ID:88086342
Update Time:2025-06-09

tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-6748013
    • 149544-01-4
    • SCHEMBL7079213
    • tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
    • 4-Thiazoleacetic acid, 2-amino-α-(methoxyimino)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C10H15N3O3S/c1-10(2,3)16-8(14)7(13-15-4)6-5-17-9(11)12-6/h5H,1-4H3,(H2,11,12)/b13-7-
    • InChI Key: ZPQCGTXGFYVMES-QPEQYQDCSA-N
    • SMILES: S1C(N)=NC(=C1)/C(/C(=O)OC(C)(C)C)=N/OC

Computed Properties

  • Exact Mass: 257.08341252g/mol
  • Monoisotopic Mass: 257.08341252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 374.1±34.0 °C(Predicted)
  • pka: 2.57±0.10(Predicted)

tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6748013-0.05g
tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
149544-01-4
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$323.0 2023-05-30
Enamine
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tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
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$339.0 2023-05-30
Enamine
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tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
149544-01-4
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$354.0 2023-05-30
Enamine
EN300-6748013-0.5g
tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
149544-01-4
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$370.0 2023-05-30
Enamine
EN300-6748013-1.0g
tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
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1g
$385.0 2023-05-30
Enamine
EN300-6748013-2.5g
tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
149544-01-4
2.5g
$754.0 2023-05-30
Enamine
EN300-6748013-5.0g
tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
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$1115.0 2023-05-30
Enamine
EN300-6748013-10.0g
tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
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tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate Related Literature

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